Cas no 1813554-41-4 (4,4,5,5-Tetramethyl-2-[4-[[3-(trifluoromethyl)phenyl]methoxy]phenyl]-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-Tetramethyl-2-[4-[[3-(trifluoromethyl)phenyl]methoxy]phenyl]-1,3,2-dioxaborolane
• CAS No: 1813554-41-4
• MF: C₂₀H₂₂BF₃O₃
• MW: 378.193096637726
• MDL: MFCD31916466
• CID: 4618583
• PubChem ID: 123878092
• Update Time: 2024-11-06

4,4,5,5-Tetramethyl-2-[4-[[3-(trifluoromethyl)phenyl]methoxy]phenyl]-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-(4-{[3-(trifluoromethyl)phenyl]methoxy}phenyl)-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[4-[[3-(trifluoromethyl)phenyl]methoxy]phenyl]-
• 4,4,5,5-Tetramethyl-2-[4-[[3-(trifluoromethyl)phenyl]methoxy]phenyl]-1,3,2-dioxaborolane
• AKOS037644923
• AS-55505
• D93942
• 1813554-41-4
• PTNULFOLGVEJAS-UHFFFAOYSA-N
• CS-0530121
• 4,4,5,5-TETRAMETHYL-2-(4-((3-(TRIFLUOROMETHYL)BENZYL)OXY)PHENYL)-1,3,2-DIOXABOROLANE

• MDL： MFCD31916466
• Inchi： 1S/C20H22BF3O3/c1-18(2)19(3,4)27-21(26-18)16-8-10-17(11-9-16)25-13-14-6-5-7-15(12-14)20(22,23)24/h5-12H,13H2,1-4H3
• InChI Key： PTNULFOLGVEJAS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)COC1C=CC(B2OC(C)(C)C(C)(C)O2)=CC=1)(F)F

Computed Properties

• Exact Mass: 378.1614092g/mol
• Monoisotopic Mass: 378.1614092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7